Cas no 1856229-29-2 (1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1856229-29-2
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6263854
• PubChem ID: 165849686
• Update Time: 2025-10-30

1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1856229-29-2
• EN300-1110729
• 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H18N4O/c11-10-12-8-14(13-10)6-7-15-9-4-2-1-3-5-9/h8-9H,1-7H2,(H2,11,13)
• InChI Key： CEPCZXPOOXKEQH-UHFFFAOYSA-N
• SMILES： O(CCN1C=NC(N)=N1)C1CCCCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine

Introduction to 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine (CAS No. 1856229-29-2)

1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine, identified by its CAS number 1856229-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclohexyloxyethyl side chain and the triazole core suggests potential applications in drug development, particularly in modulating biological pathways associated with inflammation, infection, and cellular signaling.

The structure of 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine features a nitrogen-rich triazole ring connected to an ethyl chain substituted with a cyclohexyloxy group. This architecture not only enhances solubility and metabolic stability but also allows for diverse chemical modifications, making it a versatile scaffold for medicinal chemists. The compound’s molecular properties, including its solubility in polar solvents and thermal stability, make it suitable for formulation in various pharmaceutical applications.

Recent advancements in drug discovery have highlighted the importance of triazole derivatives due to their ability to interact with biological targets such as enzymes and receptors. The biological activity of 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine has been explored in several preclinical studies, where it demonstrated promising effects on pathways relevant to neurological disorders and immunomodulation. For instance, research indicates that this compound may inhibit the activity of certain kinases involved in neuroinflammation, offering a potential therapeutic strategy for conditions like Alzheimer’s disease and multiple sclerosis.

One of the most intriguing aspects of 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine is its potential role in antimicrobial applications. Studies have shown that triazole compounds can disrupt bacterial cell wall synthesis and inhibit viral replication by targeting essential metabolic pathways. The cyclohexyloxyethyl group may further enhance these effects by improving cell membrane permeability, allowing the compound to penetrate bacterial or viral cells more effectively. This makes it an attractive candidate for developing novel antibiotics or antiviral agents against resistant strains.

The synthesis of 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through a condensation reaction between an azide derivative and an aldehyde or ketone under copper-catalyzed conditions (Copper(I) iodide). Subsequent functionalization with the cyclohexyloxyethyl group is achieved through nucleophilic substitution or etherification reactions. Advanced techniques such as flow chemistry have been employed to optimize these steps, improving scalability and reducing byproduct formation.

In terms of pharmacokinetic properties, 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine exhibits moderate oral bioavailability and prolonged half-life due to its stable chemical structure. Animal models have demonstrated that the compound distributes widely across tissues but does not accumulate excessively in the liver or kidneys. This profile suggests that it may be well-tolerated in clinical settings if dosed appropriately. Additionally, its metabolic degradation appears to follow predictable pathways involving cytochrome P450 enzymes, which is crucial for understanding potential drug-drug interactions.

The potential therapeutic applications of this compound are vast. Beyond its antimicrobial and anti-inflammatory properties, 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine has shown promise in preclinical trials related to cancer treatment. By inhibiting specific enzymes involved in tumor proliferation and angiogenesis, this triazole derivative may serve as a lead compound for developing targeted therapies against various cancers. Furthermore, its ability to cross the blood-brain barrier makes it an interesting candidate for treating central nervous system disorders where blood-brain barrier penetration is often a challenge.

Recent research has also explored the role of 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine in modulating immune responses. Studies suggest that it can selectively inhibit pro-inflammatory cytokines while sparing anti-inflammatory mediators, thereby providing a balanced approach to managing autoimmune diseases like rheumatoid arthritis. The cyclohexyloxyethyl moiety may contribute to this selectivity by influencing binding affinity to specific cytokine receptors or by altering enzyme conformational dynamics.

The formulation and delivery systems for this compound are being actively researched to enhance its clinical efficacy. Nanoparticle-based drug delivery systems have shown promise in improving bioavailability and targeting specificity, while prodrugs designed to release active metabolites at sites of action could further enhance therapeutic outcomes. These innovations are critical for translating preclinical findings into effective clinical treatments.

In conclusion, 1-[2-(cyclohexyloxy)ethyl]-1H-1,2,4-triazol-3-amine (CAS No. 1856229-29-2) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from antimicrobial therapy to cancer treatment and immunomodulation. Its unique structural features, coupled with promising preclinical data, position it as a valuable scaffold for further drug development efforts. As research continues, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.